Cas no 2613384-80-6 (2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one
• CAS No: 2613384-80-6
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 6296370
• PubChem ID: 155943982
• Update Time: 2025-06-09

2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7197771
• 2,2,2-trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one
• 2613384-80-6
• 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one

• Inchi： 1S/C9H12F3NO2/c10-9(11,12)7(14)13-5-8(6-13)3-1-2-4-15-8/h1-6H2
• InChI Key： FZGGTRCHTPIQNO-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2(CCCCO2)C1)=O)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one

Recent Advances in the Study of 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one (CAS: 2613384-80-6)

In recent years, the compound 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one (CAS: 2613384-80-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the trifluoroacetyl group and the spiro[3.5]nonane scaffold imparts distinctive chemical properties, making it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale synthesis. The method involves a key cyclization step facilitated by a palladium-catalyzed reaction, which has been shown to enhance efficiency and reduce byproduct formation. These advancements are critical for enabling further pharmacological evaluation and clinical translation.

Pharmacological investigations have revealed that 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for developing anti-inflammatory agents. Additionally, preliminary in vivo studies in murine models have shown reduced inflammation markers without significant gastrointestinal side effects, a common limitation of existing COX-2 inhibitors.

Beyond its anti-inflammatory properties, this compound has also been explored for its role in central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience highlighted its ability to modulate gamma-aminobutyric acid (GABA) receptors, indicating potential applications in anxiety and epilepsy treatments. The spirocyclic structure appears to enhance blood-brain barrier penetration, a desirable trait for CNS-targeted therapeutics. However, further studies are needed to fully understand its pharmacokinetics and safety profile.

In the realm of oncology, 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one has shown preliminary activity against certain cancer cell lines. A 2024 study in Cancer Research reported its ability to induce apoptosis in triple-negative breast cancer cells via inhibition of the PI3K/Akt/mTOR pathway. These findings open new avenues for developing targeted therapies, particularly for cancers with limited treatment options. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its efficacy and reduce off-target effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, oral bioavailability, and potential drug-drug interactions require thorough investigation. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to accelerate the optimization process. Moreover, the integration of artificial intelligence in drug design holds promise for identifying derivatives with improved therapeutic profiles.

In conclusion, 2,2,2-Trifluoro-1-{5-oxa-2-azaspiro[3.5]nonan-2-yl}ethan-1-one (CAS: 2613384-80-6) represents a versatile scaffold with broad therapeutic potential. Its applications span anti-inflammatory, CNS, and oncology research, driven by its unique chemical properties and biological activity. Continued research and collaboration across disciplines will be essential to fully realize its clinical benefits and address existing limitations. This compound exemplifies the intersection of chemical innovation and biomedical research, offering exciting opportunities for future drug development.